molecular formula C12H13ClN2O2 B8351951 1-(4-chlorobutyl)-2,4(1H,3H)-quinazolinedione

1-(4-chlorobutyl)-2,4(1H,3H)-quinazolinedione

Cat. No.: B8351951
M. Wt: 252.69 g/mol
InChI Key: MOKSZCBRLAIZIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-chlorobutyl)-2,4(1H,3H)-quinazolinedione is a useful research compound. Its molecular formula is C12H13ClN2O2 and its molecular weight is 252.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13ClN2O2

Molecular Weight

252.69 g/mol

IUPAC Name

1-(4-chlorobutyl)quinazoline-2,4-dione

InChI

InChI=1S/C12H13ClN2O2/c13-7-3-4-8-15-10-6-2-1-5-9(10)11(16)14-12(15)17/h1-2,5-6H,3-4,7-8H2,(H,14,16,17)

InChI Key

MOKSZCBRLAIZIT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)NC(=O)N2CCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-(4-hydroxybutyl)-2,4(1H,3H)-quinazolinedione 290 mg), thionyl chloride (0.54 ml), and pyridine (98 mg) in tetrahydrofuran (10 ml) was refluxed for 2 hours. After evaporation of the solvents, the residue was dissolved in chloroform, washed in turn with water, saturated sodium bicarbonate and brine, dried over magnesium sulfate, and evaporated. Crude material was crystallized from ethyl ether-isopropyl ether to give 1-(4-chlorobutyl)-2,4(1H,3H)-quinazolinedione (226 mg) as a powder.
Quantity
290 mg
Type
reactant
Reaction Step One
Quantity
0.54 mL
Type
reactant
Reaction Step One
Quantity
98 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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